2-chloro-N-(3-methyl-1,3-benzothiazol-2-ylidene)acetamide

• Molecular Formula: C10H9ClN2OS
• Molecular Weight: 240.71 g/mol
• IUPAC Name: 2-chloro-N-(3-methyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C10H9ClN2OS/c1-13-7-4-2-3-5-8(7)15-10(13)12-9(14)6-11/h2-5H,6H2,1H3
• InChI Key: OSJWKPHEUAQQKR-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2SC1=NC(=O)CCl

Description

2-chloro-N-(3-methyl-1,3-benzothiazol-2-ylidene)acetamide is a member of benzothiazoles.

Scientific Research Applications

Intramolecular Cyclization

• Research Application : A study demonstrated the synthesis of 3-(heteroarylsulfanyl)pyridin-2(1H)-ones via intramolecular cyclization, involving reactions of 2-chloro-N-(3-oxoalkenyl)acetamides with benzothiazole derivatives (Savchenko et al., 2020).

Antimicrobial Nano-Materials

• Research Application : Another study synthesized N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives and evaluated their antimicrobial activities against various pathogens (Mokhtari & Pourabdollah, 2013).

Photovoltaic Efficiency Modeling

• Research Application : Research focused on synthesizing benzothiazolinone acetamide analogs for spectroscopic and quantum mechanical studies, indicating their potential application in dye-sensitized solar cells (Mary et al., 2020).

Anticancer Activity

• Research Application : A study explored the synthesis of heteroaryl acetamide derivatives, investigating their anticancer activities (Karaburun et al., 2018).

Analgesic Activity

• Research Application : The potential analgesic activities of some acetamide derivatives were investigated, offering insights into pain management (Kaplancıklı et al., 2012).

Cytotoxicity Studies

• Research Application : Cytotoxicity studies were conducted on Pd(II) and Pt(II) complexes with N-(1,3-benzothiazol-2-yl)acetamide ligands, highlighting their potential in cancer research (Al‐Janabi et al., 2020).

Biological Activities of Benzothiazole Derivatives

• Research Application : A survey of benzothiazole derivatives indicated various pharmacological activities, leading to the synthesis of novel benzothiazole compounds (Hunasnalkar et al., 2010).